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Compound of Interest

Compound Name: Abt-299

Cat. No.: B1664302 Get Quote

Technical Support Center: Abt-299 (Navitoclax)
Answering Your Questions on Abt-299 Solubility in DMSO

This guide is designed for researchers, scientists, and drug development professionals to

address common challenges associated with the solubility and handling of Abt-299 (also

known as Navitoclax) in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: My Abt-299 powder is not fully dissolving in DMSO. What should I do?

A1: Several factors can influence the dissolution of Abt-299 in DMSO.[1] Here are the primary

troubleshooting steps:

Verify DMSO Quality: Ensure you are using anhydrous, high-purity (≥99.9%) DMSO. DMSO

is highly hygroscopic, and absorbed water can significantly decrease the solubility of many

organic compounds, including Abt-299.[1]

Check Concentration: You may be attempting to create a stock solution that exceeds the

solubility limit of Abt-299. Cross-reference your desired concentration with the known

solubility data (see Table 1).

Apply Gentle Heat and Agitation: Gently warm the solution to 37°C in a water bath for 5-10

minutes.[1] Following warming, vortex the solution for 1-2 minutes to facilitate dissolution.
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Sonication for 5-10 minutes can also be an effective method to break up particulates and aid

solubilization.[1]

Assess Compound Purity: Ensure the Abt-299 being used is of a high-purity grade, as

impurities can negatively impact solubility.[1]

Q2: My Abt-299 DMSO stock solution, which was initially clear, now shows precipitation after

storage. Why did this happen and is the stock still usable?

A2: Precipitation upon storage, particularly after freeze-thaw cycles, is a common issue for

many small molecules dissolved in DMSO.

Cause: The solubility of a compound can be lower at colder temperatures (-20°C or -80°C).

During the freezing process, the compound can fall out of solution. While it may appear

dissolved upon thawing at room temperature, micro-precipitates can remain.

Solution: Before each use, it is critical to visually inspect the stock solution. If precipitation is

observed, gently warm the vial to 37°C and vortex thoroughly to ensure the compound is

fully redissolved. Failure to do so will result in an inaccurate, lower-than-intended

concentration for your experiments.

Best Practice: To minimize freeze-thaw cycles, aliquot the stock solution into single-use

volumes immediately after preparation.

Q3: When I dilute my clear Abt-299 DMSO stock into my aqueous cell culture media, it

immediately becomes cloudy or forms a precipitate. How can I prevent this?

A3: This phenomenon is often referred to as "solvent shock" and is common for hydrophobic

compounds. Abt-299 is soluble in the organic solvent DMSO, but its aqueous solubility is very

low. The abrupt transfer to an aqueous environment causes it to crash out of solution.

Optimize Dilution: Instead of adding the stock directly to the full volume of media, perform a

serial dilution. Pre-warm the media to 37°C. Add the DMSO stock to a smaller volume of

media while vortexing or stirring to ensure rapid and even distribution, then add this

intermediate dilution to the final volume.
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Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is as low

as possible (typically <0.5% v/v) to avoid solvent-induced artifacts in your biological system.

Use of Excipients: For particularly challenging situations, the use of solubilizing agents or

surfactants in the final aqueous solution may be necessary, though this must be validated for

compatibility with your specific assay.

Quantitative Data Summary
The solubility of Abt-299 can vary based on the specific lot and purity of the compound as well

as the quality of the DMSO used. The following table summarizes solubility data from various

suppliers.

Solvent
Max Solubility
(Concentration)

Max Solubility
(Weight/Volume)

Notes

DMSO ~83.25 mM ~78 mg/mL

Solubility may be

improved by gentle

warming and

sonication.

Ethanol ~17.03 mM ~16 mg/mL

Use with caution;

check compatibility

with the experimental

system.

Data is compiled from publicly available supplier datasheets. Always refer to the certificate of

analysis for your specific lot.

Detailed Experimental Protocols
Protocol 1: Preparation of a 10 mM Abt-299 Stock Solution in DMSO

Objective: To prepare a clear, fully dissolved 10 mM stock solution of Abt-299 for use in

biological assays.

Materials:
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Abt-299 (Navitoclax) powder (MW: 944.46 g/mol )

Anhydrous, high-purity DMSO (≥99.9%)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Water bath or incubator set to 37°C

Sonicator (optional)

Procedure:

Calculation: Determine the mass of Abt-299 required. For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 944.46 g/mol * 1000 mg/g = 9.44 mg

Weighing: Accurately weigh 9.44 mg of Abt-299 powder and transfer it to a sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial.

Agitation: Cap the vial tightly and vortex vigorously for 1-2 minutes. Visually inspect the

solution against a light source.

Warming (If Necessary): If particulates or cloudiness remain, place the vial in a 37°C water

bath for 10 minutes.

Re-Agitation: Remove the vial from the water bath and vortex again for 1-2 minutes.

Sonication (Optional): If the compound is still not fully dissolved, sonicate the vial for 5-10

minutes.

Final Inspection: The final solution should be clear and free of any visible precipitate.

Storage: Aliquot the stock solution into single-use, light-protected vials and store at -20°C or

-80°C to minimize freeze-thaw cycles.
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Visual Guides and Workflows
Start: Need to prepare

Abt-299 solution in DMSO

1. Accurately weigh
Abt-299 powder

2. Add anhydrous,
high-purity DMSO

3. Vortex vigorously
for 1-2 minutes

4. Is the solution
clear?

5a. Warm solution to 37°C
for 10 minutes

No

8. Aliquot into single-use
tubes and store at -20°C/-80°C

Yes

5b. Vortex again
for 1-2 minutes

6. Is the solution
clear now?

7a. Sonicate for
5-10 minutes

No

Yes

7b. Final check for
clarity

Yes

Concentration may exceed
solubility limit.

Re-calculate or consult
technical support.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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